1,2-Diazaspiro[2.5]oct-1-en-5-amine hydrochloride

• IUPAC Name: 1,2-diazaspiro[2.5]oct-1-en-5-amine;hydrochloride
• InChI: InChI=1S/C6H11N3.ClH/c7-5-2-1-3-6(4-5)8-9-6;/h5H,1-4,7H2;1H
• InChI Key: NXYHHCUADCJHER-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2(C1)N=N2)N.Cl
• Molecular Formula: C6H12ClN3
• Molecular Weight: 161.63 g/mol
• CAS RN: 2225145-99-1

Description

“1,2-Diazaspiro[2.5]oct-1-en-5-amine hydrochloride” is a chemical compound with the CAS Number: 2225145-99-1. It has a molecular weight of 161.63 and its molecular formula is C6H12ClN3. It is typically stored in a dark place, under inert atmosphere, and in a freezer under -20°C. It is a powder in physical form.

Molecular Structure Analysis

The InChI code for “1,2-Diazaspiro[2.5]oct-1-en-5-amine hydrochloride” is 1S/C6H11N3.ClH/c7-5-2-1-3-6(4-5)8-9-6;/h5H,1-4,7H2;1H. This code provides a unique representation of the molecular structure.

Physical And Chemical Properties Analysis

As mentioned earlier, “1,2-Diazaspiro[2.5]oct-1-en-5-amine hydrochloride” is a powder in physical form. It is stored in a dark place, under inert atmosphere, and in a freezer under -20°C. The boiling point information is not available.

Scientific Research Applications

Synthesis of Spiro Compounds

1,2-Diazaspiro[2.5]oct-1-en-5-amine hydrochloride has been utilized in the synthesis of spiro compounds. In a study, selective irradiation of this compound in the presence of dimethyl acetylenedicarboxylate led to the formation of spiro-3H-pyrazole and other related products (Gstach & Kisch, 1982).

Chiroptical Properties

The chiroptical properties of the diazirine chromophore, including compounds like 1,2-Diazaspiro[2.5]oct-1-en-5-amine hydrochloride, have been measured and studied. This research is significant for understanding the optical behaviors of such compounds (Shustov et al., 1990).

Electrophilic Amination of C-H-Acidic Compounds

1,2-Diazaspiro[2.5]oct-1-en-5-amine hydrochloride has been involved in studies focusing on the electrophilic amination of C-H-acidic compounds. This research explores the reactions and potential applications of this compound in various chemical processes (Andreae et al., 1992).

Novel Drug Discovery

This compound has been identified in the context of drug discovery, particularly in the development of novel chemical series active against various stages of human malaria parasite Plasmodium falciparum (Le Manach et al., 2021).

Drug Discovery Scaffolds

1,2-Diazaspiro[2.5]oct-1-en-5-amine hydrochloride has inspired the synthesis of novel spiro scaffolds for drug discovery. These scaffolds are derived from bioactive natural products and are designed for ease of conversion to lead generation libraries (Jenkins et al., 2009).

Diversity-Oriented Synthesis of Azaspirocycles

The compound has been used in the diversity-oriented synthesis of azaspirocycles. This approach involves multicomponent condensation to create functionalized pyrrolidines, piperidines, and azepines, which are important scaffolds for drug discovery (Wipf et al., 2004).

Safety and Hazards

The safety information available indicates that “1,2-Diazaspiro[2.5]oct-1-en-5-amine hydrochloride” has the GHS07 pictogram. The signal word is “Warning” and the hazard statements include H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Pharmacokinetics

Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 1,2-Diazaspiro[2.5]oct-1-en-5-amine hydrochloride is currently unavailable . These properties are crucial for understanding the compound’s bioavailability and its overall pharmacokinetic profile.